N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide

• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• IUPAC Name: N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H21NO3S/c1-10-8-13(18-3)14(9-11(10)2)19(16,17)15-12-6-4-5-7-12/h8-9,12,15H,4-7H2,1-3H3
• InChI Key: GWDIVXXHQGHMKZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2CCCC2)OC

Description

N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide, also known as CP-544326, is a small molecule drug that has been extensively studied for its potential therapeutic effects. It was first synthesized in the early 2000s and has since been investigated for its potential use in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of a specific enzyme called phosphodiesterase 4 (PDE4). PDE4 is involved in the breakdown of cyclic adenosine monophosphate (cAMP), a molecule that plays an important role in a variety of cellular processes. By inhibiting PDE4, N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide increases the levels of cAMP, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including inhibition of tumor cell growth, induction of apoptosis, and anti-inflammatory effects. In addition, N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide is that it has been extensively studied and its mechanism of action is relatively well understood. In addition, it has been shown to have potential therapeutic effects in a variety of diseases. However, one limitation of N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide. One area of interest is the development of more potent and selective PDE4 inhibitors based on the structure of N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide. In addition, further studies are needed to determine the safety and efficacy of N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide in humans, which could lead to its development as a therapeutic agent for various diseases. Finally, N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide could be used as a tool compound to further investigate the role of cAMP signaling in various physiological processes.

Synthesis Methods

The synthesis of N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide involves several steps, starting with the reaction of 2-methoxy-4,5-dimethylbenzenesulfonyl chloride with cyclopentylamine to form the corresponding sulfonamide. This is followed by a series of purification steps to obtain the final product.

Scientific Research Applications

N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide has been studied for its potential therapeutic effects in a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to inhibit the growth of tumor cells and induce apoptosis in vitro and in vivo. In addition, N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide has been shown to have anti-inflammatory effects in animal models of inflammatory diseases such as arthritis and colitis. Finally, N-cyclopentyl-2-methoxy-4,5-dimethylbenzenesulfonamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.